![molecular formula C12H9N3O2S B2489502 (E)-2-cyano-3-(5-methylfuran-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide CAS No. 667413-45-8](/img/structure/B2489502.png)
(E)-2-cyano-3-(5-methylfuran-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide
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Description
The chemical compound is related to various research areas, including the synthesis of thiazoles and furan derivatives. These areas are essential for understanding the compound's synthesis, structure, and properties.
Synthesis Analysis
The synthesis of thiazoles, similar to the target compound, often involves chemoselective thionation-cyclization of highly functionalized enamides mediated by reagents like Lawesson's reagent. This method allows for the introduction of various functionalities into the thiazole ring (S. Kumar, G. Parameshwarappa, H. Ila, 2013).
Molecular Structure Analysis
Molecular structure analysis, including X-ray crystallography and NMR spectroscopy, provides insights into the conformation and isomerism of cyanoalk-enamides and related compounds. These analyses reveal extended conformations stabilized by intramolecular interactions, and solvent-dependent isomerization behaviors (C. Papageorgiou et al., 1998).
Chemical Reactions and Properties
Chemical reactions of related compounds include ene-reduction and various cyclization reactions leading to heterocyclic systems. For example, enantioselective ene-reduction of E-2-cyano-3-(furan-2-yl) acrylamide has been achieved using marine and terrestrial fungi, highlighting the compound's reactivity and potential for producing stereospecific products (D. E. Jimenez et al., 2019).
Scientific Research Applications
Herbicidal Activity
Research indicates that compounds similar to (E)-2-cyano-3-(5-methylfuran-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide, specifically 2-cyanoacrylates containing a 2-chloro-5-thiazolyl group, are a novel class of herbicides. These compounds have shown to exhibit good herbicidal activities, demonstrating the potential of this compound in agricultural applications by acting as inhibitors of PSII electron transport. The herbicidal activity is notably high, even at low application doses, highlighting its efficiency as a herbicide (Wang et al., 2004).
Synthetic Applications
The compound has been found to be versatile in synthetic chemistry, particularly in the synthesis of various heterocyclic structures. For instance, its utilization in the regioselective synthesis of new 2-(E)-cyano(thiazolidin-2-ylidene)thiazoles, showcasing its importance in creating compounds with potential biological activities. Such synthetic applications underscore the role of this compound and its derivatives in medicinal chemistry and drug development, providing a foundation for further exploration of its therapeutic potentials (Bakavoli et al., 2009).
Antimycobacterial Activity
In the search for new antimicrobial agents, derivatives of this compound have been synthesized and evaluated for their antimycobacterial activity. This research is part of broader efforts in the antitubercular field, aiming to discover novel compounds that can inhibit the growth of Mycobacterium tuberculosis. Although only a few compounds in this series showed modest growth inhibition, the findings contribute valuable structure-activity relationship (SAR) insights for future antimicrobial drug discovery efforts (Sanna et al., 2002).
Gelation Behavior
Investigations into the gelation behavior of N-(thiazol-2-yl)benzamide derivatives, which are structurally related to this compound, have revealed the importance of methyl functionality and multiple non-covalent interactions in dictating gelation/non-gelation behavior. This research highlights the compound's potential in developing new materials with specific properties, such as supramolecular gels that could have applications in various fields including drug delivery and materials science (Yadav & Ballabh, 2020).
properties
IUPAC Name |
(E)-2-cyano-3-(5-methylfuran-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O2S/c1-8-2-3-10(17-8)6-9(7-13)11(16)15-12-14-4-5-18-12/h2-6H,1H3,(H,14,15,16)/b9-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMYHHFDHOQWQJS-RMKNXTFCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C=C(C#N)C(=O)NC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(O1)/C=C(\C#N)/C(=O)NC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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